7,4'-Dimethoxy-5-hydroxyisoflavone

Description

7,4'-Dimethoxy-5-hydroxyisoflavone is an isoflavone found in organisms such as Peperomia leptostachya and Ormosia henryi . It is also known as 7-O-Methylbiochanin A, 5-Hydroxy-4',7-dimethoxyisoflavone, and 5-Hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one . This compound has a molecular weight of 298.29 g/mol and the molecular formula C17H14O5 . Research indicates that 7,4'-Dimethoxy-5-hydroxyisoflavone exhibits antifungal activity against Candida albicans, demonstrating synergistic effects when combined with miconazole. It also reduces ergosterol biosynthesis, which is vital for fungal cell membrane integrity. Furthermore, the compound displays antioxidant activity, effectively scavenging DPPH radicals, reducing ferric ions, and chelating iron, which collectively contribute to reducing oxidative stress.

In vitro studies suggest that 7,4'-Dimethoxy-5-hydroxyisoflavone has cytotoxic effects against various cancer cell lines, inducing apoptosis and cell cycle arrest. It interacts with molecular targets such as estrogen receptors, acting as a phytoestrogen and potentially influencing estrogen-related pathways. Additionally, it inhibits drug efflux pumps in fungi, enhancing the effectiveness of antifungal agents, and inhibits antioxidant enzymes like superoxide dismutase (SOD) and glutathione S-transferases (GST), which contributes to its antioxidant effects.

A similar compound, 5-Hydroxy-4',7-dimethoxy-6-methylflavone, belongs to the class of 7-o-methylated flavonoids and can be found in foods like herbs, spices, and teas . 4',7-Dimethoxy-5-Hydroxyflavone, also known as 4',7-dimethylapigenin or apigenin 7,4'-dimethyl ether, is another similar compound that inhibits α-glucosidase and α-amylase enzymes .

• CAS No.: 34086-51-6
• Product Name: 7,4'-Dimethoxy-5-hydroxyisoflavone
• Molecular Formula: C17H14O5
• Molecular Weight: 298.29 g/mol
• IUPAC Name: 5-hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-15-8-12(21-2)7-14(18)16(15)17(13)19/h3-9,18H,1-2H3
• Standard InChIKey: DQNLRFRBAWCJHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=CC(=CC(=C3C2=O)O)OC
• Synonyms: 4'7-Dimethoxy-5-hydroxyisoflavone; Biochanin A methyl ether
• PubChem Compound: 5386259
• Last Modified: Aug 15 2023